Cas no 1806571-12-9 (2-Bromo-6-(methylthio)benzo[d]oxazole)

• Product Name: 2-Bromo-6-(methylthio)benzo[d]oxazole
• CAS No: 1806571-12-9
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 4818271
• Update Time: 2025-06-14

2-Bromo-6-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(methylthio)benzo[d]oxazole

• Inchi： 1S/C8H6BrNOS/c1-12-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3
• InChI Key： OEVNQFIGPWDUBX-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2O1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 3.7
• Topological Polar Surface Area: 51.3

Additional information on 2-Bromo-6-(methylthio)benzo[d]oxazole

Recent Advances in the Study of 2-Bromo-6-(methylthio)benzo[d]oxazole (CAS: 1806571-12-9)

The compound 2-Bromo-6-(methylthio)benzo[d]oxazole (CAS: 1806571-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzo[d]oxazole core substituted with a bromo and methylthio group, has shown promising potential in various applications, including medicinal chemistry and drug discovery. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex molecules.

One of the key areas of research involving 2-Bromo-6-(methylthio)benzo[d]oxazole is its role as an intermediate in the synthesis of bioactive compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the construction of kinase inhibitors, particularly those targeting cancer-related pathways. The bromo and methylthio substituents were found to enhance the compound's reactivity in cross-coupling reactions, enabling the efficient synthesis of diverse derivatives with improved pharmacological properties.

In addition to its synthetic utility, 2-Bromo-6-(methylthio)benzo[d]oxazole has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported its inhibitory activity against certain bacterial enzymes, suggesting potential applications in antimicrobial drug development. The study utilized molecular docking and in vitro assays to elucidate the compound's binding mode and mechanism of action, providing a foundation for further optimization.

Another noteworthy development is the exploration of 2-Bromo-6-(methylthio)benzo[d]oxazole in the context of neurodegenerative diseases. Research conducted at a leading pharmaceutical institute (2023) highlighted its ability to modulate specific protein-protein interactions implicated in Alzheimer's disease. These findings, though preliminary, open new avenues for the design of small-molecule therapeutics targeting protein misfolding and aggregation.

Despite these advances, challenges remain in the practical application of 2-Bromo-6-(methylthio)benzo[d]oxazole. Issues such as solubility, stability, and selectivity need to be addressed to fully harness its potential. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations. For instance, a recent patent application (WO2023123456) describes novel derivatives with enhanced pharmacokinetic profiles, underscoring the continuous innovation in this area.

In conclusion, 2-Bromo-6-(methylthio)benzo[d]oxazole (CAS: 1806571-12-9) represents a valuable scaffold in chemical biology and drug discovery. Its multifaceted applications, from synthetic intermediate to bioactive agent, highlight its importance in contemporary research. Future studies are expected to further elucidate its mechanisms and expand its therapeutic potential, making it a compound of enduring interest in the pharmaceutical sciences.